Cas no 2649059-42-5 (N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine)
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinamine, N-(1,1-dimethylethyl)-4-isocyanato-N-methyl-
- N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine
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- MDL: MFCD30488222
- Inchi: 1S/C11H15N3O/c1-11(2,3)14(4)10-7-9(13-8-15)5-6-12-10/h5-7H,1-4H3
- InChI Key: OEXFTSPQTMRNCX-UHFFFAOYSA-N
- SMILES: C1(N(C(C)(C)C)C)=NC=CC(N=C=O)=C1
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-330086-0.05g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 0.05g |
$612.0 | 2023-09-04 | ||
| Enamine | EN300-330086-0.1g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 0.1g |
$640.0 | 2023-09-04 | ||
| Enamine | EN300-330086-0.25g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 0.25g |
$670.0 | 2023-09-04 | ||
| Enamine | EN300-330086-0.5g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 0.5g |
$699.0 | 2023-09-04 | ||
| Enamine | EN300-330086-1.0g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-330086-2.5g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 2.5g |
$1428.0 | 2023-09-04 | ||
| Enamine | EN300-330086-5.0g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 5.0g |
$2110.0 | 2023-02-23 | ||
| Enamine | EN300-330086-10.0g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 10.0g |
$3131.0 | 2023-02-23 | ||
| Enamine | EN300-330086-1g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 1g |
$728.0 | 2023-09-04 | ||
| Enamine | EN300-330086-5g |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine |
2649059-42-5 | 5g |
$2110.0 | 2023-09-04 |
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine
Introduction to N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine (CAS No. 2649059-42-5)
N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine, with the CAS number 2649059-42-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of isocyanates, which are versatile intermediates widely used in the synthesis of various functional materials. The presence of both an isocyanate group and an amine functionality makes this molecule a valuable building block for the development of novel bioactive molecules.
The structure of N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine features a pyridine core substituted at the 2-position with an amine group and at the 4-position with an isocyanate group. The tert-butyl substituent at the nitrogen atom enhances the stability of the molecule, making it more suitable for further chemical transformations. This structural arrangement not only contributes to its reactivity but also opens up numerous possibilities for its application in synthetic chemistry.
In recent years, there has been a growing interest in exploring the potential applications of isocyanates in drug discovery and development. The isocyanate group can undergo various reactions, including condensation with amines to form ureas, which are known for their broad spectrum of biological activities. Similarly, the amine functionality can participate in reactions such as alkylation, acylation, and coupling reactions, further expanding the synthetic utility of this compound.
One of the most promising areas of research involving N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine is its use as a precursor in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting various enzymes involved in metabolic pathways. These inhibitors have shown potential in preclinical studies as therapeutic agents for diseases such as cancer and inflammatory disorders.
The pyridine moiety in N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine also plays a crucial role in its biological activity. Pyridine derivatives are well-known for their interaction with biological targets, making them valuable scaffolds in drug design. The combination of the isocyanate and amine groups with the pyridine core allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and binding affinity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine with biological targets. These studies have provided insights into how structural modifications can enhance its efficacy and reduce potential side effects. By leveraging computational tools, scientists can accelerate the discovery process and identify lead compounds more efficiently.
The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing new pesticides and herbicides. Isocyanates are known to react with amines to form carbamates, which are widely used as crop protection agents. N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine could serve as a key intermediate in synthesizing novel carbamate-based compounds with improved environmental safety and efficacy.
In conclusion, N-tert-butyl-4-isocyanato-N-methylpyridin-2-amine (CAS No. 2649059-42-5) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable tool for synthetic chemists and researchers working on drug discovery and development. As our understanding of its reactivity and biological activity continues to grow, we can expect to see more innovative applications emerging from this versatile chemical entity.
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